6-Ethyl-4-methyl-2(1H)-quinolinone
Description
Synthesis Analysis
The synthesis of similar compounds has been studied. For instance, the synthesis of ethyl 4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate was achieved by the alkylation of the corresponding sodium salt with iodoethane in dimethyl sulfoxide (DMSO) at room temperature . It was found that under such conditions, together with the oxygen atom of the carboxyl group, a heteroatom of nitrogen is also alkylated .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using X-ray diffraction analysis . For example, the molecular and crystal structures of two polymorphic forms of ethyl 4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate were confirmed by X-ray diffraction analysis .Scientific Research Applications
Organic Synthesis
6-Ethyl-4-methyl-2(1H)-quinolinone: is utilized in organic synthesis, particularly in reactions like the Biginelli reaction . This reaction is an acid-catalyzed, three-component process that yields highly functionalized heterocycles, which are valuable in creating diverse molecular structures for further research and development.
Pharmacology
In pharmacology, this compound has been explored for its potential in drug development, especially as a precursor in synthesizing compounds with anticancer properties . The structural diversity obtained from its derivatives provides a broad platform for the development of new therapeutic agents.
Medicinal Chemistry
The compound serves as a key intermediate in medicinal chemistry. It’s involved in the synthesis of complex molecules that can inhibit enzymes like kinesin-5, which are crucial in the separation of genetic material during mitosis. Inhibiting this enzyme can lead to cell cycle arrest and potentially induce apoptosis in cancer cells .
properties
IUPAC Name |
6-ethyl-4-methyl-1H-quinolin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO/c1-3-9-4-5-11-10(7-9)8(2)6-12(14)13-11/h4-7H,3H2,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFYWBUOEUUZAEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)NC(=O)C=C2C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80415976 |
Source
|
| Record name | 6-ETHYL-4-METHYL-2(1H)-QUINOLINONE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80415976 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Ethyl-4-methyl-2(1H)-quinolinone | |
CAS RN |
51592-38-2 |
Source
|
| Record name | 6-ETHYL-4-METHYL-2(1H)-QUINOLINONE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80415976 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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